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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842 Get Quote

Aniline hydrobromide (C₆H₈BrN), also known as anilinium bromide, is a salt formed from the

acid-base reaction between the aromatic amine aniline and hydrobromic acid.[1][2] It presents

as a white crystalline solid that is soluble in water.[1] This compound serves as a crucial

precursor and versatile starting material in various organic synthesis applications, particularly in

the development of pharmaceuticals, dyes, and other advanced materials.[1] Its ability to

undergo reactions such as electrophilic substitution and diazotization makes it a valuable

intermediate for introducing diverse functional groups onto the aromatic ring.[1]

Physicochemical and Quantitative Data
The synthesis of aniline hydrobromide is a high-yielding reaction. While specific yields can

vary based on the scale and purity of reagents, the analogous synthesis of aniline

hydrochloride from aniline and hydrochloric acid reports yields as high as 98%, suggesting a

similarly efficient conversion for the hydrobromide salt. Commercially available aniline
hydrobromide typically exhibits high purity, often exceeding 98%.
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Property Value Reference(s)

Chemical Formula C₆H₈BrN [1]

Molecular Weight 174.04 g/mol [1]

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 285 °C (decomposes)

Solubility Soluble in water [1]

Typical Purity >98.0% (HPLC)

Theoretical Yield High (expected to be >95%)

Reaction Mechanism and Synthesis Pathway
The formation of aniline hydrobromide is a classic acid-base neutralization reaction. The lone

pair of electrons on the nitrogen atom of the aniline molecule (a weak base) accepts a proton

(H⁺) from the strong acid, hydrobromic acid (HBr).[2] This proton transfer results in the

formation of the anilinium cation (C₆H₅NH₃⁺) and the bromide anion (Br⁻), which together form

the ionic salt, aniline hydrobromide.[2]
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Start

1. Add Aniline to
Reaction Vessel

2. Slowly Add Stoichiometric
48% Hydrobromic Acid
(Exothermic Reaction)

3. Heat Solution in
Evaporating Dish to

Remove Water

4. Cool to Allow
Crystallization

5. Dry Crystals Under
Vacuum (60-70°C)

Final Product:
Aniline Hydrobromide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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